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Compound of Interest

Compound Name: SEW84

Cat. No.: B12397975

For Researchers, Scientists, and Drug Development Professionals

Introduction

SEWB84 is a first-in-class small molecule inhibitor that specifically targets the Ahal-stimulated
Hsp90 ATPase activity.[1][2][3] By binding to the C-terminal domain of the co-chaperone Ahal,
SEW84 weakens its interaction with Hsp90, thereby impeding the chaperoning activities
dependent on this complex.[1][4] This targeted mechanism of action has shown therapeutic
potential in various models, including those for prostate cancer and neurodegenerative
diseases like Alzheimer's, by promoting the clearance of pathological proteins such as
androgen receptor variants and phosphorylated tau.[1][4] These application notes provide a
detailed guide for the preparation and storage of SEW84 stock solutions to ensure its stability
and efficacy in experimental settings.

Quantitative Data Summary

The following tables summarize the key quantitative information for SEW84.

Table 1: Chemical and Physical Properties
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Property Value Reference
Molecular Formula C19H14F4N4OS [3]
Molecular Weight 422.40 g/mol [2][3]

CAS Number 259089-67-3 [2]
Appearance Solid powder [3]

Table 2: Inhibitory and Binding Activities

Target/Assay ICs0 | Ko Reference
Ahal-stimulated Hsp90
o ICs0=0.3 uM [2]
ATPase activity
Binding to Ahal C-terminal
_ Ks = 1.7 uM [2]
domain
GR-dependent luciferase
) ICs0=1.3 pM [2]
expression
AR-dependent luciferase
ICs0=0.7 uM [2]

expression

Table 3: Recommended Storage Conditions

Form Solvent Temperature Duration Reference
Powder - -20°C Up to 2 years [2]
Stock Solution DMSO 4°C Up to 2 weeks [2]
Stock Solution DMSO -80°C Up to 6 months [2]

Experimental Protocols

Protocol 1: Preparation of SEW84 Stock Solution (10 mM
in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of SEW84 in dimethyl
sulfoxide (DMSO).

Materials:

o SEW84 powder

o Anhydrous dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes or amber vials

o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of SEW84 powder to equilibrate to room
temperature for at least 1 hour to prevent condensation.[2]

» Weighing: Accurately weigh the desired amount of SEW84 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.224 mg of
SEW84 (Molecular Weight = 422.40 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the SEW84 powder. Using
the previous example, add 1 mL of DMSO to the 4.224 mg of SEW84.

o Solubilization: Vortex the solution thoroughly until the SEW84 powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid
dissolution if necessary.

 Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed
microcentrifuge tubes or amber vials.
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o Labeling: Clearly label each aliquot with the compound name (SEW84), concentration (10
mM), solvent (DMSO), and the date of preparation.

Protocol 2: Storage and Handling of SEW84 Stock
Solutions

Proper storage is critical to maintain the integrity of the SEW84 stock solution.
Short-Term Storage:

e For use within two weeks, store the DMSO stock solution at 4°C.[2]
Long-Term Storage:

o For storage longer than two weeks, store the aliquoted DMSO stock solution at -80°C for up
to six months.[2]

Handling:

When retrieving a stored aliquot, thaw it completely and bring it to room temperature before
opening.

Before use, briefly vortex the thawed solution to ensure homogeneity.

Avoid repeated freeze-thaw cycles.

It is best practice to prepare and use solutions on the same day whenever possible.[2]

Signaling Pathway and Mechanism of Action

SEW84 functions by inhibiting the ATPase activity of Hsp90 that is stimulated by the co-
chaperone Ahal. This is achieved through the direct binding of SEW84 to the C-terminal
domain of Ahal, which in turn weakens the Ahal-Hsp90 interaction. This disruption interferes
with the Hsp90 chaperone cycle, leading to the misfolding and subsequent degradation of
Hsp90 client proteins.
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Caption: Mechanism of action of SEW84.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12397975#guide-to-sew84-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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